Cas no 40440-23-1 (2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• CAS No: 40440-23-1
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD11902149
• CID: 2104967
• PubChem ID: 49657929
• Update Time: 2025-05-20

2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylic acid
• 2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

• MDL： MFCD11902149
• Inchi： 1S/C8H10N2O2S/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h4H,1-3H2,(H2,9,10)(H,11,12)
• InChI Key： IQWIUYPFUVLKHL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CCCC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 104

Additional information on 2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

2-Amino-4,5,6,7-Tetrahydro-1,3-Benzothiazole-4-Carboxylic Acid (CAS No. 40440-23-1)

2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is a structurally unique organic compound with the CAS registry number 40440-23-1. This compound belongs to the class of benzothiazoles, which are aromatic heterocycles containing a benzene ring fused to a thiazole ring. The presence of the amino group (-NH₂) and the carboxylic acid group (-COOH) at specific positions on the tetrahydrobenzothiazole framework imparts unique chemical and biological properties to this molecule. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is characterized by a partially saturated benzothiazole ring system. The tetrahydro substitution pattern indicates that one of the double bonds in the thiazole ring is saturated, resulting in a more flexible and less rigid structure compared to fully unsaturated benzothiazoles. This structural feature is significant as it influences the compound's reactivity and bioavailability. The amino group at position 2 and the carboxylic acid group at position 4 introduce additional functional groups that can participate in various chemical reactions or serve as binding sites for biological molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-tetrahydrobenzothiazole derivatives, including CAS No. 40440-23-1. Researchers have explored various routes to construct this compound, including cyclization reactions of amino-containing thioamides or thioesters under specific conditions. For instance, a study published in *Journal of Organic Chemistry* demonstrated a one-pot synthesis method involving the reaction of an aminothioamide with a suitable aldehyde or ketone under acidic conditions. This approach not only simplifies the synthesis process but also enhances the scalability of production.

The biological activity of 2-amino-tetrahydrobenzothiazole derivatives has been a focal point of recent research efforts. In particular, CAS No. 40440-23-1 has shown promising results as a potential lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease (AD). A study conducted by researchers at the University of California revealed that this compound exhibits moderate inhibitory activity against β-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides that are central to AD pathogenesis.

In addition to its therapeutic potential, CAS No. 40440-23-1 has also been investigated for its applications in materials science. The tetrahydrobenzothiazole framework has been utilized as a building block for constructing advanced materials with tailored electronic properties. For example, scientists at Stanford University reported the use of this compound as a precursor for synthesizing novel π-conjugated polymers with enhanced charge transport capabilities. These materials hold promise for applications in organic electronics and optoelectronics.

From an environmental standpoint, understanding the fate and toxicity of CAS No. 40440-23-1 is crucial for its safe handling and disposal. Recent ecotoxicological studies have assessed its potential impact on aquatic organisms such as fish and algae. According to findings published in *Environmental Science & Technology*, CAS No. 40440-23-1 exhibits low acute toxicity to these organisms under standard test conditions. However, further long-term studies are required to evaluate its chronic effects and bioaccumulation potential.

In summary, CAS No. 40440-23-1, also known as 2-amino-tetrahydrobenzothiazole carboxylic acid, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.